Cas no 1378867-20-9 (3-Bromo-2-(chloromethyl)-6-methylpyridine)

• Product Name: 3-Bromo-2-(chloromethyl)-6-methylpyridine
• CAS No: 1378867-20-9
• MF: C₇H₇BrClN
• MW: 220.494179964066
• CID: 4723618
• Update Time: 2025-07-17

3-Bromo-2-(chloromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloromethyl-6-methylpyridine
• 3-Bromo-2-(chloromethyl)-6-methylpyridine

• Inchi： 1S/C7H7BrClN/c1-5-2-3-6(8)7(4-9)10-5/h2-3H,4H2,1H3
• InChI Key： UCASFXOSXOVRHM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)N=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(chloromethyl)-6-methylpyridine

3-Bromo-2-(chloromethyl)-6-methylpyridine (CAS No. 1378867-20-9): An Overview of Its Synthesis, Applications, and Recent Research

3-Bromo-2-(chloromethyl)-6-methylpyridine (CAS No. 1378867-20-9) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and chemical synthesis. This compound, characterized by its unique structural features, has found applications in the development of pharmaceuticals, agrochemicals, and other advanced materials. In this comprehensive overview, we will delve into the synthesis methods, applications, and recent research advancements related to 3-Bromo-2-(chloromethyl)-6-methylpyridine.

Synthesis of 3-Bromo-2-(chloromethyl)-6-methylpyridine

The synthesis of 3-Bromo-2-(chloromethyl)-6-methylpyridine involves a series of well-defined chemical reactions that leverage the reactivity of pyridine derivatives. One common approach is to start with 2-chloromethyl-6-methylpyridine, which can be brominated at the 3-position using a suitable brominating agent such as N-bromosuccinimide (NBS) or bromine in an appropriate solvent. The reaction conditions are carefully controlled to ensure high yields and selectivity.

Another method involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed bromination can be employed to introduce the bromo group at the 3-position of 2-chloromethyl-6-methylpyridine. This approach offers advantages such as mild reaction conditions and high functional group tolerance.

Applications in Medicinal Chemistry

3-Bromo-2-(chloromethyl)-6-methylpyridine has shown promise in the development of novel pharmaceuticals due to its ability to serve as a building block for more complex molecules. The presence of the bromo and chloromethyl groups provides multiple points for further functionalization, making it an attractive starting material for drug discovery programs.

Recent studies have explored the use of 3-Bromo-2-(chloromethyl)-6-methylpyridine in the synthesis of potential anticancer agents. For example, researchers have synthesized derivatives of this compound that exhibit potent cytotoxic activity against various cancer cell lines. These derivatives often incorporate additional functional groups such as amino acids or heterocyclic rings to enhance their biological activity and selectivity.

In addition to cancer research, 3-Bromo-2-(chloromethyl)-6-methylpyridine has been investigated for its potential applications in the treatment of neurological disorders. Studies have shown that certain derivatives of this compound can modulate specific neurotransmitter receptors, offering new avenues for therapeutic intervention.

Applications in Agrochemicals

The versatility of 3-Bromo-2-(chloromethyl)-6-methylpyridine extends beyond medicinal chemistry into the field of agrochemicals. This compound can be used as an intermediate in the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact.

For instance, researchers have developed novel herbicides based on 3-Bromo-2-(chloromethyl)-6-methylpyridine that exhibit selective activity against specific weed species while minimizing harm to crops. These herbicides are designed to target key metabolic pathways in weeds, leading to their effective control without adverse effects on non-target organisms.

Recent Research Advancements

The ongoing research on 3-Bromo-2-(chloromethyl)-6-methylpyridine continues to uncover new applications and properties. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives derived from this compound. The study identified several compounds with potent antiviral activity against influenza A virus, highlighting the potential of 3-Bromo-2-(chloromethyl)-6-methylpyridine-based molecules in antiviral drug development.

In another study, scientists explored the use of 3-Bromo-2-(chloromethyl)-6-methylpyridine as a precursor for the synthesis of luminescent materials with tunable emission properties. The resulting materials exhibited excellent photophysical properties and were found to be suitable for various optoelectronic applications, including organic light-emitting diodes (OLEDs) and sensors.

Safety Considerations and Future Prospects

Safety is a critical aspect when handling any chemical compound, including 3-Bromo-2-(chloromethyl)-6-methylpyridine. Proper handling procedures should be followed to minimize exposure risks and ensure safe laboratory practices. Researchers should consult relevant safety data sheets (SDS) and adhere to established guidelines for handling hazardous chemicals.

The future prospects for 3-Bromo-2-(chloromethyl)-6-methylpyridine are promising. Ongoing research is likely to uncover new applications and improve our understanding of its properties and behavior. As synthetic methods continue to evolve, it is anticipated that more efficient and environmentally friendly routes for producing this compound will be developed.